Cas no 80616-50-8 (3-Pyrrolidineacetic Acid Hydrochloride)

• Product Name: 3-Pyrrolidineacetic Acid Hydrochloride
• CAS No: 80616-50-8
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD06795694
• CID: 858919
• PubChem ID: 42614151
• Update Time: 2024-10-27

3-Pyrrolidineacetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-3-yl)acetic acid hydrochloride
• 2-pyrrolidin-3-ylacetic acid,hydrochloride
• 3-Pyrrolidineacetic acid, hydrochloride
• 3-Pyrrolidineacetic acid HCl
• PYRROLIDIN-3-YL-ACETIC ACID HYDROCHLORIDE
• 2-(3-Pyrrolidinyl)acetic acid hydrochloride
• 3-Pyrrolidineaceticacidhydrochloride
• (S)-2-(PYRROLIDIN-3-YL)ACETIC ACID HYDROCHLORIDE
• pyrrolidin-3-ylacetic acid hydrochloride
• AM20120287
• P25800
• 3-Pyrrolidineacetic acid hydrochlori
• 3-Pyrrolidineacetic acid, hydrochloride (9CI)
• 3-Pyrrolidineacetic acid, hydrochloride, (±)- (ZCI)
• 3-Pyrrolidineacetic Acid Hydrochloride

• MDL： MFCD06795694
• Inchi： 1S/C6H11NO2.ClH/c8-6(9)3-5-1-2-7-4-5;/h5,7H,1-4H2,(H,8,9);1H
• InChI Key： BDLQVQGTZQCUQF-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC1CCNC1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: White to Yellow Solid

3-Pyrrolidineacetic Acid Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines